Cas no 1214328-90-1 (Methyl 5-nitro-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-nitro-2-(trifluoromethyl)benzoate
• CAS No: 1214328-90-1
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 1039526
• PubChem ID: 46311178
• Update Time: 2025-04-20

Methyl 5-nitro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-2-(trifluoromethyl)benzoate
• AK104765
• ANW-71016
• CTK8C4069
• KB-257572
• MolPort-008-146-091
• 3824AA
• AX8238973
• DTXSID10673224
• AKOS016007925
• CS-0150870
• AS-70088
• C90882
• MFCD14698084
• DB-334883
• Methyl5-nitro-2-(trifluoromethyl)benzoate
• 1214328-90-1
• Benzoic acid, 5-nitro-2-(trifluoromethyl)-, methyl ester

• MDL： MFCD14698084
• Inchi： 1S/C9H6F3NO4/c1-17-8(14)6-4-5(13(15)16)2-3-7(6)9(10,11)12/h2-4H,1H3
• InChI Key： UXZDZQOOXZOOKV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.025
• Monoisotopic Mass: 249.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives